Cas no 1037764-87-6 (6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine)

• Product Name: 6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine
• CAS No: 1037764-87-6
• MF: C₇H₈FNO₂S
• MW: 189.207324028015
• CID: 2170758
• Update Time: 2025-06-12

6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine
• IPAGEVKSCYHZQF-UHFFFAOYSA-N
• Y3575
• 6-Fluoro-3-methanesulfonyl-2-methylpyridine

• Inchi： 1S/C7H8FNO2S/c1-5-6(12(2,10)11)3-4-7(8)9-5/h3-4H,1-2H3
• InChI Key： IPAGEVKSCYHZQF-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(N=C1C)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 55.4

Additional information on 6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine

Research Brief on 6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine (CAS: 1037764-87-6): Recent Advances and Applications

6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine (CAS: 1037764-87-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and functional properties. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

One of the key areas of interest in recent research has been the optimization of synthetic routes for 6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that utilizes palladium-catalyzed cross-coupling reactions to introduce the methylsulfonyl moiety. This method not only improves yield but also reduces the formation of byproducts, making it more suitable for industrial-scale production. The study also explored the compound's reactivity, noting its potential for further functionalization to create diverse chemical libraries.

In terms of biological activity, 6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine has shown promise as a building block for kinase inhibitors. A recent preprint on bioRxiv (2024) reported its incorporation into a novel series of EGFR (epidermal growth factor receptor) inhibitors, where the fluorine atom and methylsulfonyl group were found to enhance binding affinity and selectivity. Molecular docking studies revealed that these functional groups interact with key residues in the ATP-binding pocket of EGFR, suggesting a mechanism for its inhibitory effects. These findings could pave the way for the development of next-generation targeted therapies for cancer.

Beyond oncology, applications of this compound are expanding into other therapeutic areas. A 2023 study in ACS Chemical Biology explored its use in the design of anti-inflammatory agents, where the methylsulfonyl group was found to modulate NF-κB signaling pathways. Additionally, its metabolic stability and favorable pharmacokinetic properties, as reported in a recent Drug Metabolism and Disposition paper, make it an attractive candidate for further preclinical development. These studies collectively underscore the compound's versatility and potential across multiple disease areas.

Despite these advances, challenges remain in the widespread adoption of 6-Fluoro-2-methyl-3-(methylsulfonyl)pyridine. Issues such as regioselectivity in further derivatization and potential off-target effects of its metabolites require further investigation. However, with ongoing research efforts and the development of more sophisticated analytical techniques, these hurdles are likely to be addressed in the near future. The compound's unique combination of chemical properties and biological activity positions it as a valuable tool in the medicinal chemist's arsenal, with potential applications ranging from drug discovery to chemical biology probes.